Cas no 2680751-37-3 (benzyl N-{4-hydroxy-3-(propan-2-yloxy)methylphenyl}carbamate)

Benzyl N-{4-hydroxy-3-(propan-2-yloxy)methylphenyl}carbamate is a synthetic carbamate derivative with potential applications in pharmaceutical and chemical research. Its structure features a phenolic hydroxyl group and an isopropoxymethyl substituent, offering versatility in further functionalization. The benzyl carbamate moiety enhances stability, making it suitable for intermediate synthesis in drug development. This compound may exhibit improved solubility and bioavailability compared to simpler phenolic derivatives, facilitating its use in medicinal chemistry. Its well-defined molecular architecture allows for precise modifications, supporting the design of targeted bioactive molecules. Researchers value this compound for its balanced reactivity and potential as a building block in heterocyclic and peptidomimetic synthesis.
benzyl N-{4-hydroxy-3-(propan-2-yloxy)methylphenyl}carbamate structure
2680751-37-3 structure
Product Name:benzyl N-{4-hydroxy-3-(propan-2-yloxy)methylphenyl}carbamate
CAS No:2680751-37-3
MF:C18H21NO4
MW:315.36364531517
CID:5634964
PubChem ID:165930461
Update Time:2025-10-28

benzyl N-{4-hydroxy-3-(propan-2-yloxy)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28293048
    • 2680751-37-3
    • benzyl N-{4-hydroxy-3-[(propan-2-yloxy)methyl]phenyl}carbamate
    • benzyl N-{4-hydroxy-3-(propan-2-yloxy)methylphenyl}carbamate
    • Inchi: 1S/C18H21NO4/c1-13(2)22-12-15-10-16(8-9-17(15)20)19-18(21)23-11-14-6-4-3-5-7-14/h3-10,13,20H,11-12H2,1-2H3,(H,19,21)
    • InChI Key: ADOFPXWHINFOOD-UHFFFAOYSA-N
    • SMILES: O(CC1C(=CC=C(C=1)NC(=O)OCC1C=CC=CC=1)O)C(C)C

Computed Properties

  • Exact Mass: 315.14705815g/mol
  • Monoisotopic Mass: 315.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 67.8Ų

benzyl N-{4-hydroxy-3-(propan-2-yloxy)methylphenyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28293048-0.05g
benzyl N-{4-hydroxy-3-[(propan-2-yloxy)methyl]phenyl}carbamate
2680751-37-3 95.0%
0.05g
$1091.0 2025-03-19
Enamine
EN300-28293048-0.1g
benzyl N-{4-hydroxy-3-[(propan-2-yloxy)methyl]phenyl}carbamate
2680751-37-3 95.0%
0.1g
$1144.0 2025-03-19
Enamine
EN300-28293048-0.25g
benzyl N-{4-hydroxy-3-[(propan-2-yloxy)methyl]phenyl}carbamate
2680751-37-3 95.0%
0.25g
$1196.0 2025-03-19
Enamine
EN300-28293048-0.5g
benzyl N-{4-hydroxy-3-[(propan-2-yloxy)methyl]phenyl}carbamate
2680751-37-3 95.0%
0.5g
$1247.0 2025-03-19
Enamine
EN300-28293048-1.0g
benzyl N-{4-hydroxy-3-[(propan-2-yloxy)methyl]phenyl}carbamate
2680751-37-3 95.0%
1.0g
$1299.0 2025-03-19
Enamine
EN300-28293048-2.5g
benzyl N-{4-hydroxy-3-[(propan-2-yloxy)methyl]phenyl}carbamate
2680751-37-3 95.0%
2.5g
$2548.0 2025-03-19
Enamine
EN300-28293048-5.0g
benzyl N-{4-hydroxy-3-[(propan-2-yloxy)methyl]phenyl}carbamate
2680751-37-3 95.0%
5.0g
$3770.0 2025-03-19
Enamine
EN300-28293048-10.0g
benzyl N-{4-hydroxy-3-[(propan-2-yloxy)methyl]phenyl}carbamate
2680751-37-3 95.0%
10.0g
$5590.0 2025-03-19
Enamine
EN300-28293048-1g
benzyl N-{4-hydroxy-3-[(propan-2-yloxy)methyl]phenyl}carbamate
2680751-37-3
1g
$1299.0 2023-09-08
Enamine
EN300-28293048-5g
benzyl N-{4-hydroxy-3-[(propan-2-yloxy)methyl]phenyl}carbamate
2680751-37-3
5g
$3770.0 2023-09-08

Additional information on benzyl N-{4-hydroxy-3-(propan-2-yloxy)methylphenyl}carbamate

Benzyl N-{4-Hydroxy-3-(Propan-2-Yloxy)Methylphenyl}Carbamate: A Comprehensive Overview

Benzyl N-{4-hydroxy-3-(propan-2-yloxy)methylphenyl}carbamate, with the CAS number 2680751-37-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a hydroxyl-substituted phenyl ring and a propan-2-yloxy methyl group. The benzyl moiety serves as a protective group for the carbamate functionality, while the hydroxyl and propan-2-yloxy groups contribute to the compound's chemical reactivity and potential biological activity.

The synthesis of benzyl N-{4-hydroxy-3-(propan-2-yloxy)methylphenyl}carbamate involves a series of carefully controlled reactions. Starting from the corresponding phenol derivative, the hydroxyl group is first protected using a suitable protecting agent. Subsequently, the propan-2-yloxy methyl group is introduced via nucleophilic substitution or alkylation reactions. Finally, the carbamate functionality is introduced by reacting the intermediate with benzyl chloroformate or a similar reagent under basic conditions. The optimization of these steps is crucial to ensure high yields and purity of the final product.

Recent studies have highlighted the potential applications of this compound in drug delivery systems and as a precursor for bioactive molecules. The carbamate group is known to exhibit moderate stability under physiological conditions, making it suitable for controlled drug release applications. Additionally, the presence of the hydroxyl group allows for further functionalization, enabling the synthesis of derivatives with enhanced bioavailability or selectivity. Researchers have also explored the use of this compound in click chemistry reactions, where its reactivity can be exploited to form covalent bonds with other biomolecules.

In terms of biological activity, benzyl N-{4-hydroxy-3-(propan-2-yloxy)methylphenyl}carbamate has shown promise in preliminary in vitro assays. Studies conducted using human cancer cell lines have demonstrated that this compound exhibits selective cytotoxicity, potentially targeting specific signaling pathways involved in cell proliferation and apoptosis. Furthermore, its ability to modulate enzyme activity suggests potential applications in the treatment of metabolic disorders or inflammatory diseases.

From an environmental perspective, the degradation pathways of this compound have been investigated under various conditions. Results indicate that it undergoes hydrolytic cleavage under alkaline conditions, releasing the benzyl alcohol and the corresponding phenolic derivative. These findings are particularly relevant for assessing its environmental fate and toxicity profile.

Looking ahead, ongoing research is focused on optimizing the synthesis of benzyl N-{4-hydroxy-3-(propan-2-yloxy)methylphenyl}carbamate to enhance its scalability and cost-effectiveness. Researchers are also exploring its potential as a building block for more complex molecular architectures, such as macrocycles or dendrimers, which could find applications in nanotechnology and materials science.

In conclusion, benzyl N-{4-hydroxy-3-(propan-2-yloxy)methylphenyl}carbamate represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited